2-Chloro-1-(1H-indol-3-yl)ethanone
Cat. No. B1664122
M. Wt: 193.63 g/mol
InChI Key: LLZQFAXTCYDVTR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:22][c:23]1[cH:24][cH:25][cH:26][cH:27][cH:28]1.[CH3:29][OH:30].[Cl:16][CH2:17][C:18](=[O:19])[Cl:20].[OH2:21].[cH:10]1[cH:11][cH:12][n:13][cH:14][cH:15]1.[nH:1]1[cH:2][cH:3][c:4]2[cH:5][cH:6][cH:7][cH:8][c:9]12>>[nH:1]1[cH:2][c:3]([C:18]([CH2:17][Cl:16])=[O:19])[c:4]2[cH:5][cH:6][cH:7][cH:8][c:9]12
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(Cl)CCl
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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c1ccncc1
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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c1ccc2[nH]ccc2c1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(CCl)c1c[nH]c2ccccc12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
